N-{1-(2-methoxyethyl)-4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}-3-methylbenzamide

Specification

• Molecular Formula: C24H28N2O4S
• Molecular Weight: 440.6 g/mol
• IUPAC Name: N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(4-methylphenyl)sulfonylpyrrol-2-yl]-3-methylbenzamide
• Standard InChI: InChI=1S/C24H28N2O4S/c1-16-9-11-21(12-10-16)31(28,29)22-18(3)19(4)26(13-14-30-5)23(22)25-24(27)20-8-6-7-17(2)15-20/h6-12,15H,13-14H2,1-5H3,(H,25,27)
• Standard InChI Key: XBTVKHSCXZOJDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(N(C(=C2C)C)CCOC)NC(=O)C3=CC=CC(=C3)C

Introduction

N-{1-(2-methoxyethyl)-4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}-3-methylbenzamide is a complex organic compound featuring a pyrrole ring substituted with a methoxyethyl group, dimethyl groups, a sulfonyl moiety attached to a methylphenyl ring, and a benzamide side chain. This compound is notable for its potential applications in medicinal chemistry, particularly due to the presence of multiple functional groups that suggest significant biological activity.

Synthesis

The synthesis of N-{1-(2-methoxyethyl)-4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}-3-methylbenzamide typically involves multi-step organic synthesis. Common steps include:

• Formation of the Pyrrole Ring: This often involves condensation reactions between suitable precursors.

• Introduction of the Sulfonyl Group: This step typically involves the reaction of the pyrrole derivative with a sulfonyl chloride.

• Attachment of the Benzamide Side Chain: This may involve amide coupling reactions using appropriate reagents and catalysts.

Reactions are typically conducted under controlled conditions, including temperature and solvent choice, to ensure high yields and purity.

Biological Activity and Potential Applications

Preliminary studies suggest that compounds with similar structures exhibit significant biological activity, potentially including anti-cancer properties through the inhibition of specific pathways involved in cell proliferation and apoptosis regulation. The sulfonyl group is known to interact with various biological targets, modulating enzyme activity or receptor interactions.

Compound Name	Key Features	Biological Activity
N-{1-(2-methoxyethyl)-4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}-3-methylbenzamide	Methoxyethyl, sulfonyl, and benzamide groups	Potential anti-cancer activity
2-Methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide	Additional methoxy group	Potential anti-cancer activity
3-Fluoro-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide	Fluorine substitution	Enhanced reactivity and potential activity

Research Findings and Future Directions

Research into the biological activity of N-{1-(2-methoxyethyl)-4,5-dimethyl-3-[(4-methylphenyl)sulfonyl]-1H-pyrrol-2-yl}-3-methylbenzamide is ongoing. Initial studies indicate potential interactions with proteins or enzymes involved in critical biochemical pathways, suggesting therapeutic applications. Further investigations are needed to elucidate its precise mechanism of action and to explore its potential in drug development.